Cas no 5441-78-1 (1-(7h-purin-6-ylsulfanyl)propan-2-one)

• Product Name: 1-(7h-purin-6-ylsulfanyl)propan-2-one
• CAS No: 5441-78-1
• MF: C₈H₈N₄OS
• MW: 208.240319252014
• CID: 1588749
• PubChem ID: 521506
• Update Time: 2025-04-21

1-(7h-purin-6-ylsulfanyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(7h-purin-6-ylsulfanyl)propan-2-one
• 1-(7(9)H-purin-6-ylsulfanyl)-propan-2-one
• STOCK2S-37682
• 2-Propanone, (purin-6-ylthio)-
• 2-Propanone, 6-purinylthio)-
• CTK1H0606
• AC1LAVOE
• MLS000079257
• HMS2162M06
• 1-(7(9)H-purin-6-ylsulfanyl)-propan-2-one; STOCK2S-37682; 2-Propanone, (purin-6-ylthio)-; 2-Propanone, 6-purinylthio)-; CTK1H0606; AC1LAVOE; MLS000079257; HMS2162M06;
• 1-((7H-Purin-6-yl)thio)propan-2-one
• SR-01000467010-1
• 1-(7H-purin-6-ylthio)acetone
• DS-013582
• NSC-20914
• 6-acetylmethylthiopurine
• DTXSID70334662
• CHEMBL1331748
• SMR000040700
• cid_521506
• BDBM39215
• 2-Propanone, 1-(1H-purin-6-ylthio)-
• HMS3312E02
• 1-(7H-purin-6-ylthio)-2-propanone
• AKOS016027719
• 5441-78-1
• NSC20914
• AKOS005611945
• STK795907
• SR-01000467010
• 1-(9H-purin-6-ylsulfanyl)propan-2-one

• Inchi： 1S/C8H8N4OS/c1-5(13)2-14-8-6-7(10-3-9-6)11-4-12-8/h3-4H,2H2,1H3,(H,9,10,11,12)
• InChI Key： RSMPCQAGEDQKEV-UHFFFAOYSA-N
• SMILES： S(CC(C)=O)C1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 208.04204
• Monoisotopic Mass: 208.041882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.8

Experimental Properties

• Density: 1.55
• Boiling Point: 348.2°C at 760 mmHg
• Flash Point: 164.4°C
• Refractive Index: 1.756
• PSA: 66.51
• LogP: 1.03400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-thiopurines